Cas no 145348-98-7 (2,4(1H,3H)-Pyrimidinedione, 3-(4-methoxyphenyl)-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-(4-methoxyphenyl)-6-(trifluoromethyl)-
• CAS No: 145348-98-7
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• CID: 1315319
• PubChem ID: 18981064
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 3-(4-methoxyphenyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-(4-methoxyphenyl)-6-(trifluoromethyl)-
• 3-(4-methoxyphenyl)-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• SCHEMBL7556878
• 6-trifluoromethyl-3-(4-methoxyphenyl)-2,4(1H,3H)-pyrimidinedione
• 3-(4-methoxyphenyl)-6-trifluoromethyl-2,4(1H,3H)-pyrimidinedione
• 3-(4-Methoxyphenyl)-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• DTXSID00597081
• 6trifluoromethyl-3-(4-methoxyphenyl)-2,4(1H,3H)-pyrimidinedione
• 145348-98-7

• Inchi： 1S/C12H9F3N2O3/c1-20-8-4-2-7(3-5-8)17-10(18)6-9(12(13,14)15)16-11(17)19/h2-6H,1H3,(H,16,19)
• InChI Key： QNYUWIHPQFEGNY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)C1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 286.05657
• Monoisotopic Mass: 286.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64